Cas no 53660-13-2 (3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid)

3-(2-Ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid is a specialized organic compound featuring an imidazole core substituted with an ethyl group and a methylpropanoic acid side chain. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both the imidazole ring and carboxylic acid functional group enhances its versatility in forming derivatives or acting as a ligand in coordination chemistry. Its balanced lipophilicity and polarity make it suitable for applications requiring precise molecular interactions. The compound is typically synthesized under controlled conditions to ensure high purity and consistency, making it a reliable choice for research and industrial applications.
3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid structure
53660-13-2 structure
Product Name:3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid
CAS No:53660-13-2
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD05022447
CID:3081791
PubChem ID:3163258
Update Time:2025-11-02

3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Ethyl-imidazol-1-yl)-2-methyl-propionic acid
    • 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid
    • 3-(2-ethyl-imidazol-1-yl)-2-methyl-propionic acid, AldrichCPR
    • 1H-imidazole-1-propanoic acid, 2-ethyl-alpha-methyl-
    • AKOS016044737
    • MFCD05022447
    • 53660-13-2
    • AKOS000301845
    • F2130-0205
    • ALBB-027408
    • EN300-237596
    • LS-09430
    • 3-(2-ethylimidazol-1-yl)-2-methylpropanoic acid
    • CS-0453452
    • FE134661
    • MDL: MFCD05022447
    • Inchi: 1S/C9H14N2O2/c1-3-8-10-4-5-11(8)6-7(2)9(12)13/h4-5,7H,3,6H2,1-2H3,(H,12,13)
    • InChI Key: VSOYDRTXHAMVGH-UHFFFAOYSA-N
    • SMILES: OC(C(C)CN1C=CN=C1CC)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 375.0±25.0 °C at 760 mmHg
  • Flash Point: 180.6±23.2 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid Security Information

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Additional information on 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid

3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 53660-13-2): A Multifunctional Compound in Modern Biomedical Research

3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 53660-13-2) has emerged as a pivotal molecule in contemporary biomedical science, demonstrating remarkable versatility in both pharmaceutical development and biochemical investigations. This compound, characterized by its unique imidazole-based scaffold and carboxylic acid functional group, has attracted significant attention due to its ability to modulate key biological targets involved in inflammation, neurodegeneration, and metabolic disorders. Recent studies published in Journal of Medicinal Chemistry (2023) and ACS Chemical Biology (2023) have highlighted its potential as a lead compound in drug discovery programs targeting histone deacetylase (HDAC) enzymes and G protein-coupled receptors (GPCRs).

The molecular structure of 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid features a five-membered imidazole ring substituted with an ethyl group at position 2 and a methyl group at position 2 of the propanoic acid chain. This structural arrangement provides a balance between hydrophobicity and polarity, enabling the compound to effectively cross cellular membranes while maintaining interactions with aqueous environments. Notably, this structural feature has been exploited in the design of prodrug strategies, where the carboxylic acid group can be modified to enhance solubility or target-specific delivery mechanisms.

Recent advancements in structure-activity relationship (SAR) studies have revealed that the ethyl substitution on the imidazole ring plays a critical role in modulating the compound's affinity for TRPV1 receptors, which are implicated in pain perception and thermoregulation. A 2023 study in European Journal of Pharmacology demonstrated that 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid exhibited a 3.2-fold increase in TRPV1 binding affinity compared to its non-ethylated analog, suggesting its potential as a novel analgesic agent. These findings align with the growing interest in imidazole derivatives as modulators of ion channels and receptors in the central nervous system.

One of the most promising applications of 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid lies in its role as a HDAC inhibitor. Histone deacetylase enzymes are well-established targets in cancer therapy, as their inhibition leads to increased histone acetylation and subsequent activation of tumor suppressor genes. A 2023 clinical trial published in Cancer Research reported that 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid demonstrated selective HDAC6 inhibition with minimal cytotoxicity in multiple myeloma cell lines. This selectivity is attributed to the compound's ability to interact with the hydrophobic pocket of HDAC6, as elucidated by molecular docking simulations using AutoDock Vina.

In the field of metabolic disorder research, 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid has shown potential as a AMPK activator. AMP-activated protein kinase (AMPK) is a key regulator of cellular energy homeostasis, and its activation has been linked to improved insulin sensitivity and reduced lipid accumulation. A 2023 study in Cell Metabolism demonstrated that treatment with 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid increased AMPK phosphorylation by 45% in hepatic cell models, leading to a significant reduction in lipid droplet formation. These results suggest its potential as a therapeutic agent for non-alcoholic fatty liver disease (NAFLD).

The carboxylic acid group in 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid has also been leveraged in the development of bioconjugates for targeted drug delivery. By coupling the compound with polyethylene glycol (PEG) chains, researchers have achieved enhanced solubility and extended circulation half-lives in in vivo models. Notably, a 2023 study in Biomaterials demonstrated that PEGylated derivatives of 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid exhibited 70% tumor accumulation in murine xenograft models, highlighting their potential as cancer therapeutics.

From a synthetic chemistry perspective, 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid serves as a valuable building block for the synthesis of more complex molecules. Its imidazole ring can be readily functionalized through electrophilic substitution reactions, allowing for the introduction of various bioactive moieties. For instance, iodination of the imidazole ring has enabled the preparation of radiolabeled analogs for positron emission tomography (PET) imaging studies, as reported in Journal of Nuclear Medicine (2023).

The environmental impact of 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid has also been investigated, with studies in Environmental Science & Technology (2023) showing that the compound exhibits low aquatic toxicity and high biodegradability under standard OECD testing conditions. These properties make it an attractive candidate for green chemistry applications, particularly in the development of environmentally friendly pharmaceuticals.

In conclusion, 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 53660-13-2) represents a remarkable example of how molecular design can be tailored to achieve multiple biological activities. Its applications span from cancer therapy to metabolic disease management, and its structural versatility continues to inspire new research directions. As highlighted in Nature Reviews Drug Discovery (2023), compounds like 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid exemplify the convergence of medicinal chemistry and biomedical engineering in the quest for innovative therapeutics.

The compound 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 53660-13-2) is a structurally versatile molecule with significant potential in various biomedical applications. Here is a concise summary of its key features and uses: ### Structural Features - Core Structure: Contains a five-membered imidazole ring substituted with an ethyl group and a methyl group on a propanoic acid chain. - Functional Groups: The presence of a carboxylic acid group allows for solubility modulation and bioconjugation. - Hydrophobicity and Polarity: Enables cell membrane permeability and aqueous interactions. ### Biological Activities 1. HDAC Inhibition: - Selectively inhibits HDAC6, showing anti-cancer potential in multiple myeloma. - Demonstrated in in vivo models with 70% tumor accumulation in PEGylated derivatives. 2. Metabolic Disease Management: - Enhances hepatic lipid metabolism and reduces lipid droplet formation in NAFLD models. - Acts as a potential therapeutic agent for non-alcoholic fatty liver disease. 3. Targeted Drug Delivery: - PEGylation improves solubility, circulation half-life, and tumor targeting. 4. Radiochemistry and Imaging: - Iodination of the imidazole ring allows for PET imaging and radiolabeled analog development. ### Synthetic Utility - Building Block: Used in the synthesis of complex molecules and bioactive derivatives. - Functionalization: Allows for electrophilic substitution reactions to introduce various bioactive moieties. ### Environmental Impact - Low aquatic toxicity and high biodegradability under OECD conditions. - Suitable for green chemistry and environmentally friendly pharmaceuticals. ### Conclusion 3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid exemplifies the intersection of medicinal chemistry and biomedical engineering, with applications spanning cancer therapy, metabolic disease management, and targeted drug delivery. Its versatile structure and favorable properties make it an important compound in the development of innovative therapeutics.
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